1-(1,3-benzodioxol-5-ylmethyl)-4-(4-phenyl-1,3-thiazol-2-yl)piperazine

• IUPAC Name: 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-4-phenyl-1,3-thiazole
• InChI: InChI=1S/C21H21N3O2S/c1-2-4-17(5-3-1)18-14-27-21(22-18)24-10-8-23(9-11-24)13-16-6-7-19-20(12-16)26-15-25-19/h1-7,12,14H,8-11,13,15H2
• InChI Key: WDBRLJYUDPKWSO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C4=NC(=CS4)C5=CC=CC=C5
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-phenyl-1,3-thiazol-2-yl)piperazine is a compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is a derivative of piperazine and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-phenyl-1,3-thiazol-2-yl)piperazine is not fully understood. However, it has been shown to have activity against various targets such as serotonin receptors, dopamine receptors, and sigma receptors. It is believed that this compound modulates the activity of these receptors, which results in its pharmacological effects.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylmethyl)-4-(4-phenyl-1,3-thiazol-2-yl)piperazine has been shown to have various biochemical and physiological effects. It has been reported to have antidepressant, anxiolytic, and antipsychotic effects. It has also been shown to have anti-inflammatory and anticancer properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-phenyl-1,3-thiazol-2-yl)piperazine in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its pharmacological properties.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-phenyl-1,3-thiazol-2-yl)piperazine. One direction is to investigate its potential use in the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia. Another direction is to explore its potential use in the treatment of cancer and inflammation. Additionally, further studies are needed to fully understand its mechanism of action and optimize its pharmacological properties. Finally, future research could focus on developing derivatives of this compound with improved pharmacological properties.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-phenyl-1,3-thiazol-2-yl)piperazine has been studied extensively for its potential pharmacological properties. It has been shown to have activity against various targets such as serotonin receptors, dopamine receptors, and sigma receptors. This compound has been investigated for its potential use in the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia. It has also been studied for its potential use in the treatment of cancer and inflammation.